Cas no 1797917-99-7 (1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1797917-99-7
• MF: C₁₂H₁₅N₃O₄S₂
• MW: 329.395200014114
• CID: 6286012
• PubChem ID: 75524054
• Update Time: 2025-05-23

1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-4-nitrothiophen-2-yl)sulfonyl-4-prop-2-ynylpiperazine
• 1-[(5-methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine
• AKOS033557763
• Z1700473960
• EN300-6591706
• 1797917-99-7
• 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C12H15N3O4S2/c1-3-4-13-5-7-14(8-6-13)21(18,19)12-9-11(15(16)17)10(2)20-12/h1,9H,4-8H2,2H3
• InChI Key： MCYRVRKAJNEBDG-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C)S1)[N+](=O)[O-])(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 329.05039832g/mol
• Monoisotopic Mass: 329.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Additional information on 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine

Introduction to 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine (CAS No. 1797917-99-7)

1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine, also known by its CAS number 1797917-99-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a sulfonyl group, and a propargyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The piperazine moiety in 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine is a common pharmacophore found in many drugs, particularly those targeting the central nervous system (CNS). The presence of this moiety can enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for the development of CNS-active drugs. Additionally, the sulfonyl group imparts polarity and can influence the compound's solubility and metabolic stability, which are crucial factors in drug design.

The propargyl substituent in 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine is particularly noteworthy. Propargyl groups are known for their reactivity and can participate in various chemical reactions, such as click chemistry, which is widely used in the synthesis of complex molecules and drug conjugates. This reactivity makes 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine an attractive scaffold for the development of prodrugs and targeted drug delivery systems.

Recent studies have explored the potential therapeutic applications of 1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-y n -1 - y l ) p i p e r a z i n e. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1 - [ ( 5 - M e t h y l - 4 - n i t r o t h i o p h e n - 2 - y l ) s u l f o n y l ] - 4 - ( p r o p - 2 - y n - 1 - y l ) p i p e r a z i n e has also shown promise in neurodegenerative disease research. Studies have indicated that it can modulate certain neurotransmitter systems and protect neurons from oxidative stress. This neuroprotective effect suggests that it could be useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1 - [ ( 5 - M e t h y l - 4 - n i t r o t h i o p h e n - 2 - y l ) s u l f o n y l ] - 4 - ( p r o p - 2 - y n - 1 - y l ) p i p e r a z i n e have also been investigated. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human subjects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[ (5-Methyl–4-nitrothiophen–2–yl)sulfonyl]–4–(prop–2–yn–1–yl)piperazine. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to advance to later stages of clinical development.

In conclusion, 1-[ (5-Methyl–4-nitrothiophen–2–yl)sulfonyl]–4–(prop–2–yn–1–yl)piperazine (CAS No. 1797917–99–7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, potentially leading to the development of novel treatments for a range of diseases.